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Introduction
MYRA-A (also known as NSC339585) is a small molecule compound that has been identified

as a potent inducer of apoptosis, or programmed cell death, in a c-Myc-dependent manner. The

c-Myc oncogene is a critical regulator of cell proliferation and is frequently deregulated in a

wide variety of human cancers. MYRA-A exerts its effects by disrupting the crucial protein-

protein interaction between c-Myc and its obligate binding partner, Max. This disruption inhibits

the transcriptional activity of the c-Myc/Max heterodimer, which is essential for the expression

of genes that drive cell growth and proliferation. By interfering with this interaction, MYRA-A
selectively triggers apoptosis in cells with high levels of c-Myc, making it an attractive candidate

for the development of targeted cancer therapies.

This document provides detailed application notes and protocols for the use of MYRA-A in

high-throughput screening (HTS) assays aimed at identifying and characterizing inhibitors of

the Myc-Max pathway.
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Data Presentation
The following table summarizes the quantitative data for MYRA-A based on cellular assays.

Parameter Value
Cell Line/Assay
Condition

Reference

Apoptosis Induction
Significant increase at

18 µM

HOmyc3 cells (Rat-1

fibroblasts with

regulatable c-Myc

expression)

[1]

Myc Transactivation

Inhibition

~80% inhibition at 18

µM

CV1 cells with an E-

box luciferase reporter
[1]

IC50 (Growth

Inhibition)

Not explicitly reported

in the primary study,

but growth

suppression was

observed in Myc-

overexpressing cells.

Tet-Myc cells (human

B-cell line with

regulatable c-Myc

expression)

[1]

Z' Factor

Not reported for a

specific MYRA-A HTS

assay. A Z' factor >

0.5 is generally

considered excellent

for HTS assays.

General HTS assay

guidance

Signaling Pathway
The c-Myc protein is a transcription factor that forms a heterodimer with Max. This c-Myc/Max

complex binds to specific DNA sequences known as E-boxes in the promoter regions of target

genes, leading to the transcription of genes involved in cell cycle progression, proliferation, and

metabolism. In cancer cells where c-Myc is overexpressed, this signaling is hyperactive, driving

uncontrolled cell growth. MYRA-A disrupts the formation of the c-Myc/Max heterodimer,

thereby preventing its binding to E-boxes and subsequent gene transcription. This inhibition of

c-Myc's function leads to cell cycle arrest and ultimately triggers the intrinsic pathway of
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apoptosis, characterized by the release of cytochrome c from the mitochondria and the

activation of caspases.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1677588?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


c-Myc

Max

Dimerization

Apoptosis

E-Box (DNA)

Binding

Target Gene
Transcription

Cell Proliferation
& Growth

MYRA-A

Inhibits Dimerization

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1677588?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start

Plate cells with and
without c-Myc induction

Add test compounds
and controls (MYRA-A, DMSO)

Incubate for 24-48 hours

Add Caspase-Glo® 3/7 Reagent

Incubate and read
luminescence

Analyze data to identify
hits

End

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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